Cas no 210567-10-5 (1,2-Difluoro-4,5-diiodobenzene)

• Product name: 1,2-Difluoro-4,5-diiodobenzene
• CAS No: 210567-10-5
• MF: C₆H₂F₂I₂
• MW: 365.8858
• MDL: MFCD24038778
• CID: 843160
• PubChem ID: 57443622

1,2-Difluoro-4,5-diiodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Difluoro-4,5-diiodobenzene
• Benzene, 1,2-difluoro-4,5-diiodo-
• AK127651
• 1,2-Diiodo-4,5-difluorobenzene
• DMGKLXVKENKSHO-UHFFFAOYSA-N
• FCH2336788
• AX8249442
• DB-328719
• SCHEMBL4138790
• DS-5577
• 210567-10-5
• CS-0157837
• DTXSID80726498
• C73994
• 1 pound not2-Difluoro-4 pound not5-diiodobenzene
• AKOS016013585

• MDL： MFCD24038778
• Inchi： 1S/C6H2F2I2/c7-3-1-5(9)6(10)2-4(3)8/h1-2H
• InChI Key： DMGKLXVKENKSHO-UHFFFAOYSA-N
• SMILES： IC1C([H])=C(C(=C([H])C=1I)F)F

Computed Properties

• Exact Mass: 365.82140g/mol
• Monoisotopic Mass: 365.82140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: 250.6±40.0°C at 760 mmHg

1,2-Difluoro-4,5-diiodobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C